Cas no 1588908-99-9 (3-cyclopropyl-5-(trifluoromethyl)benzoic acid)

• Product Name: 3-cyclopropyl-5-(trifluoromethyl)benzoic acid
• CAS No: 1588908-99-9
• MF: C₁₁H₉F₃O₂
• MW: 230.183173894882
• CID: 6479870
• PubChem ID: 123276149
• Update Time: 2025-05-18

3-cyclopropyl-5-(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropyl-5-(trifluoromethyl)benzoic acid
• Benzoic acid, 3-cyclopropyl-5-(trifluoromethyl)-
• G74395
• EN300-705538
• A1-51485
• SCHEMBL21609790
• KSUAKCHOCKVFPK-UHFFFAOYSA-N
• 1588908-99-9
• 3-cyclopropyl-5-(trifluoromethyl)benzoicacid

• Inchi： 1S/C11H9F3O2/c12-11(13,14)9-4-7(6-1-2-6)3-8(5-9)10(15)16/h3-6H,1-2H2,(H,15,16)
• InChI Key： KSUAKCHOCKVFPK-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(C(F)(F)F)=CC(C2CC2)=C1

Computed Properties

• Exact Mass: 230.05546401g/mol
• Monoisotopic Mass: 230.05546401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.408±0.06 g/cm3(Predicted)
• Boiling Point: 290.6±40.0 °C(Predicted)
• pka: 3.84±0.10(Predicted)

Additional information on 3-cyclopropyl-5-(trifluoromethyl)benzoic acid

3-Cyclopropyl-5-(Trifluoromethyl)Benzoic Acid: A Comprehensive Overview

3-Cyclopropyl-5-(trifluoromethyl)benzoic acid (CAS No. 1588908-99-9) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and material science. This compound, characterized by its unique structure featuring a cyclopropyl group and a trifluoromethyl substituent attached to a benzoic acid backbone, exhibits remarkable chemical properties that make it a valuable molecule for various applications.

The benzoic acid moiety serves as the foundation of this compound, providing a platform for functionalization. The cyclopropyl group, known for its ring strain and reactivity, introduces interesting electronic and steric effects. Meanwhile, the trifluoromethyl substituent enhances the compound's stability and bioavailability due to its electron-withdrawing nature and lipophilic properties. Together, these features make 3-cyclopropyl-5-(trifluoromethyl)benzoic acid a promising candidate for drug development and advanced materials.

Recent studies have highlighted the potential of 3-cyclopropyl-5-(trifluoromethyl)benzoic acid in the pharmaceutical industry, particularly in the design of novel therapeutics. Researchers have explored its role as a building block for creating bioactive molecules with enhanced pharmacokinetic profiles. For instance, its ability to modulate enzyme activity and receptor binding has been extensively investigated, paving the way for its application in treating conditions such as inflammation, cancer, and neurodegenerative diseases.

In addition to its pharmaceutical applications, 3-cyclopropyl-5-(trifluoromethyl)benzoic acid has shown promise in materials science. Its unique electronic properties make it an ideal candidate for use in organic electronics, such as in the development of advanced polymers and semiconductors. Recent breakthroughs have demonstrated its potential in enhancing the efficiency of organic light-emitting diodes (OLEDs) and solar cells.

The synthesis of 3-cyclopropyl-5-(trifluoromethyl)benzoic acid involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key steps include Friedel-Crafts alkylation for introducing the cyclopropyl group and electrophilic substitution for attaching the trifluoromethyl moiety. These reactions are typically carried out under inert atmospheres to prevent unwanted side reactions.

From an environmental perspective, the synthesis and application of 3-cyclopropyl-5-(trifluoromethyl)benzoic acid have been optimized to minimize ecological impact. Researchers have developed greener synthetic routes that utilize recyclable catalysts and biodegradable solvents, aligning with global sustainability goals.

In conclusion, 3-cyclopropyl-5-(trifluoromethyl)benzoic acid (CAS No. 1588908-99-9) stands as a testament to the ingenuity of modern chemistry. Its versatile structure and remarkable properties continue to drive innovation across multiple disciplines, ensuring its relevance in both academic research and industrial applications.